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CAS No.: 1220905-51-0

Cat. No.: B1457692

Get Quote

Title: Engineering the Muguet Olfactophore: A Technical Guide to Dimethyl Phenyl Propanals

Subtitle: Structural Design, Receptor Mechanics, and Synthetic Protocols for Lilial Alternatives

Executive Summary
The prohibition of Butylphenyl Methylpropional (Lilial) in the EU (2022) due to reproductive

toxicity has accelerated the search for bio-isosteres that retain the coveted "Muguet" (Lily of the

Valley) profile without the associated toxicology. This guide analyzes the Dimethyl Phenyl

Propanal class—specifically 2,2-dimethyl-3-phenylpropanal derivatives.[1][2][3] Unlike their 2-

monomethyl predecessors, these gem-dimethyl analogs offer unique olfactory shifts toward

"marine/fresh-air" nuances and superior metabolic stability. This document serves as a

blueprint for rational design, synthesis, and validation of these next-generation odorants.

Molecular Architecture & SOR Fundamentals
The structure-odor relationship (SOR) of floral aldehydes is governed by a strict

pharmacophore. For dimethyl phenyl propanals, the "gem-dimethyl" effect at the
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-carbon is the critical differentiator.

The Gem-Dimethyl Effect
While Lilial (2-methyl) possesses a soft, powdery floralcy, the introduction of a second methyl

group at the

-position (yielding a 2,2-dimethyl moiety) drastically alters the physicochemical profile:

Steric Bulk: The gem-dimethyl group increases steric hindrance around the aldehyde

functionality. This reduces the rate of enzymatic oxidation (by ALDH) and Schiff base

formation, leading to higher substantivity (performance over time).

Olfactory Shift: The added bulk often shifts the odor profile from "creamy floral" to

"transparent/marine/ozonic." For example, Floralozone (3-(4-ethylphenyl)-2,2-

dimethylpropanal) exhibits a powerful "fresh air" note distinct from the heavy floralcy of

Cyclamen Aldehyde.[4]

Table 1: Comparative SOR of Phenyl Propanal Analogs

Commercial
Name

Structure
(Substituent /

-Methylation)

Odor Profile
Threshold
(ng/L air)

LogP (Calc)

Lilial (Banned)
4-tert-butyl / 2-

monomethyl

Muguet,

powdery, creamy
0.3 - 1.5 4.2

Cyclamen

Aldehyde

4-isopropyl / 2-

monomethyl

Floral, green,

stemmy
2.0 - 4.0 3.9

Floralozone
4-ethyl / 2,2-

dimethyl

Marine, ozone,

fresh air, fennel
1.5 - 3.0 3.6

Majantol

(Aldehyde)

3-methyl / 2,2-

dimethyl

Green, floral,

fresh, lily-like
N/A 3.4

Visualization: The Muguet Pharmacophore
The following diagram illustrates the structural decision tree for tuning the odor profile.
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Caption: Structural modifications at the

-carbon and phenyl ring dictate the divergence between classic Muguet and modern
Marine/Green profiles.

Receptor-Ligand Mechanics (hOR17-4)
The primary biological target for this class is the human olfactory receptor OR1D2 (also known

as hOR17-4), often termed the "Bourgeonal Receptor."

Binding Mechanism
Research by Kraft et al. and Hatt et al. confirms that hOR17-4 activation requires a specific

hydrophobic pocket fit.

The Aldehyde Anchor: The aldehyde group forms a hydrogen bond with a specific Asn

residue in the receptor pocket.

The Hydrophobic Tail: The phenyl ring sits in a hydrophobic cleft. The "gem-dimethyl" group

in 2,2-dimethyl analogs can cause steric clashes if the phenyl substituent is too bulky (e.g.,

tert-butyl). This explains why Floralozone (ethyl group, smaller) binds well, but a theoretical

"2,2-dimethyl-Lilial" (tert-butyl) might be too bulky to activate the receptor efficiently, resulting

in anosmia or weak perception.
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Visualization: Receptor Activation Pathway

Ligand: 2,2-Dimethyl Phenyl Propanal

Receptor: hOR17-4 (OR1D2)
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Caption: The signal transduction cascade initiated by ligand binding to hOR17-4, leading to

calcium influx and olfactory perception.

Synthetic Pathways & Protocols
Synthesis of 2,2-dimethyl phenyl propanals cannot proceed via the standard Aldol

condensation used for Lilial (which uses propionaldehyde). The lack of a second

-hydrogen in isobutyraldehyde prevents the dehydration step to an enal. Therefore, Phase
Transfer Catalyzed (PTC) Alkylation is the industry standard.

Protocol: Synthesis of 3-(4-ethylphenyl)-2,2-
dimethylpropanal
Objective: Alkylation of isobutyraldehyde with 4-ethylbenzyl chloride.

Reagents:

Isobutyraldehyde (1.2 eq)

4-Ethylbenzyl chloride (1.0 eq)

50% Aqueous NaOH (2.0 eq)

Tetrabutylammonium bromide (TBAB) (0.05 eq - Catalyst)

Toluene (Solvent)

Step-by-Step Methodology:

Setup: In a 3-neck flask equipped with a mechanical stirrer, reflux condenser, and dropping

funnel, charge Toluene, 50% NaOH, and TBAB.

Temperature Control: Heat the mixture to 60°C.

Addition: Premix Isobutyraldehyde and 4-Ethylbenzyl chloride. Add this mixture dropwise

over 2 hours. Critical: Maintain vigorous stirring to ensure the emulsion required for phase

transfer.
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Reaction: Reflux at 80°C for 4-6 hours. Monitor via GC-MS. Look for the disappearance of

the benzyl chloride peak.

Workup: Cool to room temperature. Separate the organic layer.[2] Wash with water (3x) until

neutral pH.

Purification: Dry organic layer over MgSO4. Remove solvent under reduced pressure.

Distillation: Perform fractional vacuum distillation. The 2,2-dimethyl aldehyde will distill later

than any unreacted isobutyraldehyde.

Self-Validation (QC):

NMR Check: The product must show a singlet for the aldehyde proton (

9.5 ppm) and a singlet for the gem-dimethyl group (

1.1 ppm, 6H). If you see a doublet for the aldehyde proton, you have contamination with a
mono-methyl impurity.

Olfactory Evaluation Protocol
To validate the "Marine vs. Floral" shift, a standardized sensory evaluation is required.

Dilution: Prepare 1%, 5%, and 10% solutions in Dipropylene Glycol (DPG).

Blotter Test: Dip smelling strips to a depth of 1cm. Allow 5 minutes for ethanol/solvent

evaporation if used.

Time-Course Analysis:

T=0 (Top Note): Assess volatility and impact.

T=1h (Heart Note): Assess the core character (Floral vs. Marine).[2][5]

T=24h (Base Note): Assess substantivity. 2,2-dimethyl analogs should show superior

tenacity compared to straight-chain aldehydes due to steric protection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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